Cas no 851782-93-9 (N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 851782-93-9
• MF: C₁₉H₂₂N₄O₆S₂
• MW: 466.531181812286
• CID: 6277311
• PubChem ID: 3488456
• Update Time: 2025-07-15

N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• 851782-93-9
• Z815263968
• N-[3-[2-ethylsulfonyl-3-(3-nitrophenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• N-(3-(1-(ethylsulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• AKOS008147342
• F0622-0274
• N-{3-[1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide

• Inchi： 1S/C19H22N4O6S2/c1-3-30(26,27)21-16-9-5-7-14(11-16)18-13-19(22(20-18)31(28,29)4-2)15-8-6-10-17(12-15)23(24)25/h5-12,19,21H,3-4,13H2,1-2H3
• InChI Key： LPJAZGFPBGQNSN-UHFFFAOYSA-N
• SMILES： S(CC)(N1C(C2C=CC=C(C=2)[N+](=O)[O-])CC(C2C=CC=C(C=2)NS(CC)(=O)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 466.09807678g/mol
• Monoisotopic Mass: 466.09807678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851782-93-9): A Comprehensive Overview

N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851782-93-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the sulfonamide class of compounds and is characterized by its unique structural features and potential therapeutic applications.

The molecular structure of N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide includes a central pyrazole ring substituted with a nitrophenyl group and an ethanesulfonyl moiety. These functional groups contribute to the compound's high reactivity and stability, making it a valuable candidate for various biological studies.

Recent research has focused on the potential therapeutic applications of this compound, particularly in the treatment of inflammatory diseases and cancer. Studies have shown that N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide has also shown potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide have been extensively studied to optimize its therapeutic potential. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication.

Safety and toxicity studies have also been conducted to ensure the compound's suitability for clinical use. These studies have indicated that N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide involves several steps, including the formation of the pyrazole ring and subsequent functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development efforts.

In conclusion, N-{3-1-(ethanesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851782-93-9) is a promising compound with significant potential in the fields of anti-inflammatory and anticancer drug development. Its unique structural features, combined with its favorable pharmacokinetic properties and low toxicity profile, make it an attractive candidate for further clinical investigation. Ongoing research continues to explore its full therapeutic potential, paving the way for new treatments for various diseases.